Cas no 13726-19-7 (2-(4-Chloro-3-methoxyphenyl)acetic acid)

• Product Name: 2-(4-Chloro-3-methoxyphenyl)acetic acid
• CAS No: 13726-19-7
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD09924912
• CID: 1037155
• PubChem ID: 20497655
• Update Time: 2025-10-29

2-(4-Chloro-3-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-methoxyphenyl)acetic acid
• (4-chloro-3-Methoxyphenyl)acetic acid
• HYHHKCKVSWCDHJ-UHFFFAOYSA-N
• AT23094
• DTXSID50608116
• 4-chloro-3-methoxyphenylacetic acid
• Benzeneacetic acid, 4-chloro-3-methoxy-
• SCHEMBL586214
• 2-(4-Chloro-3-methoxyphenyl)aceticacid
• AKOS016009135
• MFCD09924912
• DB-354815
• Z1269148038
• CS-0044683
• EN300-243914
• 4-Chloro-3-methoxyphenyl-acetic acid
• 13726-19-7

• MDL： MFCD09924912
• Inchi： 1S/C9H9ClO3/c1-13-8-4-6(5-9(11)12)2-3-7(8)10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： HYHHKCKVSWCDHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)CC(=O)O

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-Chloro-3-methoxyphenyl)acetic acid

Recent Advances in the Study of 2-(4-Chloro-3-methoxyphenyl)acetic acid (CAS: 13726-19-7): A Comprehensive Research Brief

2-(4-Chloro-3-methoxyphenyl)acetic acid (CAS: 13726-19-7) is a phenylacetic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its chloro and methoxy substituents, has been the subject of recent studies exploring its pharmacological properties, synthetic pathways, and mechanisms of action. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-(4-Chloro-3-methoxyphenyl)acetic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced environmental impact. The study demonstrated that this approach not only enhances the scalability of production but also minimizes the formation of by-products, making it a promising candidate for industrial applications.

In the realm of pharmacology, 2-(4-Chloro-3-methoxyphenyl)acetic acid has shown potential as an anti-inflammatory agent. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that this compound exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study further suggested that its structural features contribute to its selectivity, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore its potential as a lead compound for the development of novel anti-inflammatory therapies.

Another area of interest is the compound's role in cancer research. A recent investigation published in Molecular Cancer Therapeutics explored its ability to modulate apoptosis in cancer cells. The study identified that 2-(4-Chloro-3-methoxyphenyl)acetic acid induces apoptosis in colorectal cancer cells by activating the intrinsic mitochondrial pathway. Notably, the compound demonstrated synergistic effects when combined with conventional chemotherapeutic agents, suggesting its utility in combination therapies. These results highlight its potential as an adjunctive treatment in oncology, though further clinical validation is required.

Beyond its pharmacological applications, 2-(4-Chloro-3-methoxyphenyl)acetic acid has also been investigated for its use in agrochemicals. A 2023 study in Pest Management Science reported its efficacy as a herbicide, particularly in controlling broadleaf weeds. The study attributed its herbicidal activity to its ability to disrupt auxin signaling pathways in plants. This dual utility in both pharmaceuticals and agrochemicals positions the compound as a versatile candidate for interdisciplinary research.

In conclusion, 2-(4-Chloro-3-methoxyphenyl)acetic acid (CAS: 13726-19-7) represents a compound of significant interest across multiple research domains. Its synthetic accessibility, pharmacological potential, and diverse applications make it a valuable subject for ongoing and future studies. As research progresses, further elucidation of its mechanisms and optimization of its properties will be critical in translating these findings into practical applications. This brief underscores the importance of continued investment in the study of this compound to unlock its full potential in chemical biology and medicine.